Cas no 106936-22-5 (2,2'-Bithiophene,5-chloro-5'-(4-methylphenyl)-)

• Product Name: 2,2'-Bithiophene,5-chloro-5'-(4-methylphenyl)-
• CAS No: 106936-22-5
• MF: C₁₅H₁₁ClS₂
• MW: 290.830840349197
• CID: 225119
• PubChem ID: 184760
• Update Time: 2025-04-19

2,2'-Bithiophene,5-chloro-5'-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bithiophene,5-chloro-5'-(4-methylphenyl)-
• 2-chloro-5-[5-(4-methylphenyl)thiophen-2-yl]thiophene
• 5-chloro-5'-(4-methylphenyl)-2,2'-bithiophene
• AC1L4FIB
• AC1Q3SVY
• ACMC-20c8xi
• AG-J-59392
• AR-1G7799
• CTK4A4864
• 106936-22-5
• 2,2'-Bithiophene, 5-chloro-5'-(4-methylphenyl)-
• DTXSID90147832

• Inchi： 1S/C15H11ClS2/c1-10-2-4-11(5-3-10)12-6-7-13(17-12)14-8-9-15(16)18-14/h2-9H,1H3
• InChI Key： TVBRHIBJKUGMKX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=C(C3C=CC(C)=CC=3)S2)S1

Computed Properties

• Exact Mass: 289.99923
• Monoisotopic Mass: 289.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 396.1°C at 760 mmHg
• Flash Point: 252.7°C
• Refractive Index: 1.64
• PSA: 0
• LogP: 6.10540